[2-[2-(Cyclohexen-1-yl)ethylcarbamoyl]phenyl] acetate

• IUPAC Name: [2-[2-(cyclohexen-1-yl)ethylcarbamoyl]phenyl] acetate
• InChI: InChI=1S/C17H21NO3/c1-13(19)21-16-10-6-5-9-15(16)17(20)18-12-11-14-7-3-2-4-8-14/h5-7,9-10H,2-4,8,11-12H2,1H3,(H,18,20)
• InChI Key: XCLBFWCBFSCFMW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=CC=C1C(=O)NCCC2=CCCCC2
• Molecular Formula: C17H21NO3
• Molecular Weight: 287.35 g/mol

Description

[2-[2-(Cyclohexen-1-yl)ethylcarbamoyl]phenyl] acetate is an organic compound that features a cyclohexenyl group, an ethylamine moiety, and a phenyl acetate ester

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [2-[2-(Cyclohexen-1-yl)ethylcarbamoyl]phenyl] acetate typically involves the reaction of 2-(1-cyclohexenyl)ethylamine with phenyl acetate under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. The process would be optimized for efficiency, cost-effectiveness, and environmental sustainability. Key steps would include the preparation of starting materials, the reaction process, and purification of the final product.

Chemical Reactions Analysis

Types of Reactions

[2-[2-(Cyclohexen-1-yl)ethylcarbamoyl]phenyl] acetate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide, amines) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

[2-[2-(Cyclohexen-1-yl)ethylcarbamoyl]phenyl] acetate has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound may be studied for its potential biological activity and interactions with biomolecules.

Medicine: Research may explore its potential as a pharmaceutical agent or its role in drug development.

Industry: It can be used in the production of specialty chemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism of action of [2-[2-(Cyclohexen-1-yl)ethylcarbamoyl]phenyl] acetate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• 2-(1-Cyclohexenyl)cyclohexanone
• N-[2-(1-Cyclohexen-1-yl)ethyl]-4-methoxybenzeneacetamide

Uniqueness

[2-[2-(Cyclohexen-1-yl)ethylcarbamoyl]phenyl] acetate is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of a cyclohexenyl group, ethylamine moiety, and phenyl acetate ester sets it apart from other similar compounds, making it a valuable subject of study in various research fields.